Cas no 52419-10-0 (1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester)

1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester structure
52419-10-0 structure
Product Name:1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester
CAS No:52419-10-0
MF:C16H24O5
MW:296.358765602112
CID:359666
PubChem ID:13289791
Update Time:2025-04-19

1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester
    • ethyl 7-(3-acetyloxy-5-oxocyclopenten-1-yl)heptanoate
    • ETHYL 7-[3-(ACETYLOXY)-5-OXOCYCLOPENT-1-EN-1-YL]HEPTANOATE
    • SCHEMBL9497808
    • 4-acetoxy-2-(6-carbethoxyhexyl)cyclopent-2-en-1-one
    • 52419-10-0
    • DFGAXVJGQPGBDL-UHFFFAOYSA-N
    • DTXSID30534964
    • Inchi: 1S/C16H24O5/c1-3-20-16(19)9-7-5-4-6-8-13-10-14(11-15(13)18)21-12(2)17/h10,14H,3-9,11H2,1-2H3
    • InChI Key: DFGAXVJGQPGBDL-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=C(C(C1)=O)CCCCCCC(=O)OCC

Computed Properties

  • Exact Mass: 296.16242
  • Monoisotopic Mass: 296.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67
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